4,6-dichloro-N-(4-methoxyphenyl)-1,3,5-triazin-2-amine

• IUPAC Name: 4,6-dichloro-N-(4-methoxyphenyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C10H8Cl2N4O/c1-17-7-4-2-6(3-5-7)13-10-15-8(11)14-9(12)16-10/h2-5H,1H3,(H,13,14,15,16)
• InChI Key: XKWSAXHNXHFNLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC(=NC(=N2)Cl)Cl
• Molecular Formula: C10H8Cl2N4O
• Molecular Weight: 271.10 g/mol

Description

4,6-dichloro-N-(4-methoxyphenyl)-1,3,5-triazin-2-amine, also known as metribuzin, is a herbicide that is widely used in agriculture to control broadleaf and grassy weeds in crops such as corn, soybeans, and wheat. The compound was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness and low toxicity.

Mechanism of Action

Metribuzin works by inhibiting photosynthesis in plants, specifically by blocking the electron transport chain in photosystem II. This prevents the plant from producing the energy it needs to grow and survive, ultimately leading to its death.
Biochemical and Physiological Effects:
Metribuzin has been shown to affect the metabolism and growth of plants in a variety of ways. Studies have demonstrated that the compound can inhibit the activity of enzymes involved in photosynthesis and other metabolic processes, as well as disrupt the structure and function of plant cell membranes. In addition, 4,6-dichloro-N-(4-methoxyphenyl)-1,3,5-triazin-2-amine has been found to cause oxidative stress in plants, leading to the accumulation of reactive oxygen species and damage to cellular components.

Advantages and Limitations for Lab Experiments

Metribuzin is a useful tool for researchers studying the effects of herbicides on plants and ecosystems. Its effectiveness and low toxicity make it a good candidate for use in laboratory experiments. However, its potential to leach into the environment and affect non-target organisms must be taken into consideration when designing experiments.

Future Directions

There are several areas of research that could be explored further in relation to 4,6-dichloro-N-(4-methoxyphenyl)-1,3,5-triazin-2-amine. One potential direction is to investigate the effects of the compound on microbial communities in soil and water, as well as its potential to affect human health through exposure via food and water sources. Another area of interest is the development of new herbicides that are more effective and have lower environmental impacts than this compound. Finally, more research is needed to understand the mechanisms underlying the compound's toxicity and its potential to cause oxidative stress in plants.

Scientific Research Applications

Metribuzin has been extensively studied for its herbicidal properties and its effects on the environment. Research has shown that the compound is effective in controlling weeds in a variety of crops and has low toxicity to non-target organisms. However, studies have also shown that 4,6-dichloro-N-(4-methoxyphenyl)-1,3,5-triazin-2-amine can leach into groundwater and surface water, potentially affecting aquatic ecosystems and human health.